Cas no 627466-84-6 (2,3,4,6-Tetra-O-benzoyl-D-galactopyranoside)

• Product Name: 2,3,4,6-Tetra-O-benzoyl-D-galactopyranoside
• CAS No: 627466-84-6
• MF: C₃₄H₂₈O₁₀
• MW: 596.580130577087
• CID: 1060482
• PubChem ID: 11017433
• Update Time: 2025-04-20

2,3,4,6-Tetra-O-benzoyl-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-benzoyl-D-galactopyranoside
• 2,3,4,6-Tetra-O-benz
• METHYL 4-[(2-BUTYL-5-FORMYL-1H-IMIDAZOL-1-YL)METHYL]BENZOATE
• SCHEMBL6220329
• 113544-55-1
• (2R,3S,4S,5R)-2-((Benzoyloxy)methyl)-6-hydroxytetrahydro-2H-pyran-3,4,5-triyltribenzoate
• [(2R,3S,4S,5R)-3,4,5-tribenzoyloxy-6-hydroxyoxan-2-yl]methyl benzoate
• 2,3,4,6-Tetra-O-benzoyl-D-galactopyranose
• 627466-84-6
• W-203334
• (2R,3S,4S,5R)-2-((Benzoyloxy)methyl)-6-hydroxytetrahydro-2H-pyran-3,4,5-triyl tribenzoate

• Inchi： 1S/C34H28O10/c35-30(22-13-5-1-6-14-22)40-21-26-27(42-31(36)23-15-7-2-8-16-23)28(43-32(37)24-17-9-3-10-18-24)29(34(39)41-26)44-33(38)25-19-11-4-12-20-25/h1-20,26-29,34,39H,21H2/t26-,27+,28+,29-,34?/m1/s1
• InChI Key： FCDYAJBVISGNLC-FBGIRCPFSA-N
• SMILES： O1C([C@@H]([C@H]([C@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 596.16824709g/mol
• Monoisotopic Mass: 596.16824709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters